Cas no 22745-63-7 (Benzenesulfonamide,3-amino-N,N-diethyl-4-(1-piperidinyl)-)

• Product Name: Benzenesulfonamide,3-amino-N,N-diethyl-4-(1-piperidinyl)-
• CAS No: 22745-63-7
• MF: C₁₅H₂₅N₃O₂S
• MW: 311.442902326584
• CID: 279499
• PubChem ID: 2963516
• Update Time: 2025-04-19

Benzenesulfonamide,3-amino-N,N-diethyl-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-amino-N,N-diethyl-4-(1-piperidinyl)-
• 3-amino-N,N-diethyl-4-piperidin-1-ylbenzenesulfonamide
• 3-AMINO-N,N-DIETHYL-4-PIPERIDIN-1-YL-BENZENESULFONAMIDE
• AC1MGMY3
• AC1Q2ZGY
• AG-E-65337
• CTK4F0082
• N-[2-Amino-4-(diethylsulfamoyl)phenyl]piperidin
• N-< 2-Amino-4-(diethylsulfamoyl)phenyl> piperidin
• 3-amino-N,N-diethyl-4-(piperidin-1-yl)benzene-1-sulfonamide
• C15H25N3O2S
• 3-AMINO-N,N-DIETHYL-4-(PIPERIDIN-1-YL)BENZENESULFONAMIDE
• 22745-63-7
• CS-0218886
• EN300-02376
• DTXSID50387994
• CCG-304112
• Z56789367
• AKOS000122170

• MDL： MFCD02706865
• Inchi： 1S/C15H25N3O2S/c1-3-18(4-2)21(19,20)13-8-9-15(14(16)12-13)17-10-6-5-7-11-17/h8-9,12H,3-7,10-11,16H2,1-2H3
• InChI Key： LJGRWIHLMRQAFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N1CCCCC1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 311.16695
• Monoisotopic Mass: 311.166748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75

Experimental Properties

• Density: 1.186
• Boiling Point: 487.8°Cat760mmHg
• Flash Point: 248.8°C
• Refractive Index: 1.573
• PSA: 66.64